Red-Shifted Quenching Range vs. BHQ-2
SY-21 NHS ester exhibits a quenching range of 580-680 nm, which is red-shifted by approximately 20-30 nm compared to the widely used alternative BHQ-2 (quenching range 560-670 nm) . This 20 nm extension of the effective quenching window on the long-wavelength edge enhances spectral overlap with far-red fluorophores like Cy5 (emission maximum ~670 nm) and Alexa Fluor® 647 (emission maximum ~668 nm), which is critical for maximizing FRET efficiency . Additionally, the manufacturer-specified extinction coefficient at the absorption maximum for SY-21 is 90,000 cm⁻¹M⁻¹ . This value is higher than the class-level typical range for DABCYL (extinction coefficient ~32,000 cm⁻¹M⁻¹ at 453 nm) , indicating a greater capacity for photon absorption in its respective spectral region.
| Evidence Dimension | Spectral Quenching Range and Absorption Efficiency |
|---|---|
| Target Compound Data | 580-680 nm; Extinction coefficient: 90,000 cm⁻¹M⁻¹ at 661 nm |
| Comparator Or Baseline | BHQ-2 NHS: 560-670 nm; DABCYL NHS: 380-530 nm, Extinction coefficient ~32,000 cm⁻¹M⁻¹ at 453 nm |
| Quantified Difference | Quenching range extended by +20 nm on the red edge vs. BHQ-2; Extinction coefficient >2.8x higher than DABCYL (class comparison) |
| Conditions | In vitro spectral characterization (vendor datasheets and selection guides) |
Why This Matters
Procurement of SY-21 is justified for FRET assays using Cy5 or Alexa Fluor 647 due to its superior spectral overlap with these fluorophores, ensuring more efficient energy transfer and a higher signal-to-noise ratio.
